
4-bromobutyl acetate boiling point and density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromobutyl Acetate

For professionals in research, chemical synthesis, and drug development, a precise

understanding of the physical properties of chemical reagents is fundamental. This guide

provides a detailed overview of the boiling point and density of 4-bromobutyl acetate,

complete with methodologies for their experimental determination.

Physicochemical Data of 4-Bromobutyl Acetate
4-Bromobutyl acetate is a bifunctional organic compound containing both an ester and a

bromo-alkyl group, making it a useful building block in organic synthesis. Its physical properties

are critical for designing reaction conditions, purification procedures, and for ensuring safe

handling and storage.

Data Summary
The key physical properties of 4-bromobutyl acetate are summarized in the table below.

These values are compiled from various chemical suppliers and databases and represent a

consensus from the available literature.
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Physical Property Value Conditions

Boiling Point 92-93 °C at 12 mmHg

Density 1.348 g/mL at 25 °C

Molecular Formula C₆H₁₁BrO₂

Molecular Weight 195.05 g/mol

Refractive Index 1.46 at 20 °C

Appearance
Clear colourless to slightly

yellow liquid

Data sourced from multiple chemical suppliers.[1][2][3][4][5][6][7]

Experimental Protocols
While specific experimental reports detailing the determination of the physical properties for 4-
bromobutyl acetate are not readily available, the following sections describe the standard and

widely accepted methodologies for measuring the boiling point (under vacuum) and density of

a liquid organic compound.

Determination of Boiling Point Under Reduced Pressure
The reported boiling point of 4-bromobutyl acetate is at a reduced pressure (12 mmHg),

which is a common technique for distilling compounds that decompose at their atmospheric

boiling point. The Thiele tube method is a suitable micro-scale technique for this determination.

Objective: To determine the boiling point of a liquid sample at a specific reduced pressure.

Apparatus:

Thiele tube

Heat source (e.g., Bunsen burner or heating mantle)

High-boiling point mineral oil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.homesciencetools.com/article/liquid-density-project/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://askfilo.com/user-question-answers-smart-solutions/experiment-determining-the-boiling-points-of-organic-3335333436313839
https://www.benchchem.com/product/b128988?utm_src=pdf-body
https://www.benchchem.com/product/b128988?utm_src=pdf-body
https://www.benchchem.com/product/b128988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Vacuum source and manometer

Rubber tubing

Procedure:

Sample Preparation: A small amount of the liquid (e.g., 4-bromobutyl acetate) is placed into

the small test tube.[2] A capillary tube, sealed at one end, is then placed inside the test tube

with its open end submerged in the liquid.[2][7]

Apparatus Setup: The test tube assembly is attached to a thermometer. This entire unit is

then placed into a Thiele tube containing mineral oil, ensuring the sample is level with the

side arm of the Thiele tube.[6][8]

Vacuum Application: The Thiele tube is connected to a vacuum pump via a trap and a

manometer to monitor the pressure. The system is evacuated to the desired pressure (e.g.,

12 mmHg).

Heating: The side arm of the Thiele tube is gently and uniformly heated.[6][8] This design

allows for the circulation of the heating oil, ensuring a uniform temperature distribution.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen

as a slow stream of bubbles. As the liquid's boiling point is approached, a rapid and

continuous stream of bubbles will emerge from the capillary tube.[2][6]

Boiling Point Determination: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the stream of bubbles ceases and

the liquid just begins to be drawn into the capillary tube.[6][8] This temperature is recorded

along with the precise pressure from the manometer.
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The density of a liquid can be accurately determined using several methods. A straightforward

and common laboratory method involves the use of a graduated cylinder and an analytical

balance.[4][5][9][10]

Objective: To determine the density (mass per unit volume) of a liquid.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer for higher accuracy

Thermometer

Procedure:

Mass of Empty Container: The mass of a clean, dry graduated cylinder is measured using an

analytical balance and recorded.[4][5] For higher precision, a pycnometer, which is a glass

flask with a precisely known volume, can be used.[11][12]

Volume Measurement: A specific volume of the liquid (e.g., 10 mL of 4-bromobutyl acetate)

is carefully added to the graduated cylinder. The volume is read from the bottom of the

meniscus.[4]

Mass of Container and Liquid: The graduated cylinder containing the liquid is weighed on the

analytical balance, and the combined mass is recorded.[4][5]

Temperature: The temperature of the liquid is measured and recorded, as density is

temperature-dependent.[4]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.[4][5] The density is then calculated using the

formula: Density = Mass / Volume[3][13]

Replication: The procedure should be repeated multiple times to ensure precision and

accuracy, and the average density is reported.[4]
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Logical Relationships
The physical properties of a chemical compound are intrinsically linked to its molecular

structure. The diagram below illustrates this fundamental relationship for 4-bromobutyl
acetate.

Molecular Structure

Physical Properties

4-Bromobutyl Acetate
C₆H₁₁BrO₂

Boiling Point
(92-93 °C @ 12 mmHg)

Determines

Density
(1.348 g/mL @ 25 °C)

Determines

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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